Cas no 2229522-26-1 (1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropan-1-ol)

• Product Name: 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropan-1-ol
• CAS No: 2229522-26-1
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 6310532
• PubChem ID: 165661183
• Update Time: 2025-06-13

1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropan-1-ol
• EN300-1921580
• 2229522-26-1

• Inchi： 1S/C12H12BrNO/c1-14-9-5-3-2-4-8(9)10(13)11(14)12(15)6-7-12/h2-5,15H,6-7H2,1H3
• InChI Key： YMKFAOFGYVFJEK-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2N(C)C=1C1(CC1)O

Computed Properties

• Exact Mass: 265.01023g/mol
• Monoisotopic Mass: 265.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropan-1-ol

Introduction to 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropan-1-ol (CAS No: 2229522-26-1)

The compound 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropan-1-ol (CAS No: 2229522-26-1) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, featuring a cyclopropane ring fused with an indole scaffold, has garnered significant attention in recent years due to its unique structural properties and promising biological activities. The presence of a 3-bromo substituent on the indole ring and a cyclopropan-1-ol moiety at the other end introduces distinct reactivity and potential for further derivatization, making it a valuable scaffold in medicinal chemistry.

In the realm of drug discovery, indole derivatives have long been recognized for their diverse pharmacological profiles. The indole core is a privileged structure found in numerous bioactive compounds, including neurotransmitter receptors, antimicrobial agents, and anticancer drugs. The incorporation of a cyclopropane group into this framework introduces additional rigidity, which can modulate binding interactions with biological targets. Specifically, the cyclopropan-1-ol functional group provides a site for hydrogen bonding or hydrophobic interactions, depending on the surrounding environment, while the 3-bromo substituent serves as a versatile handle for further chemical modifications via cross-coupling reactions or other electrophilic additions.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the potential of novel scaffolds like 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropan-1-ol. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. For instance, preliminary simulations indicate that the indole moiety could interact with aromatic pockets of proteins, while the cyclopropane ring may engage in favorable van der Waals contacts. These insights have spurred interest in synthesizing analogs to optimize potency and selectivity.

The synthesis of 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropan-1-ol involves strategic bond-forming steps that highlight modern organic methodologies. One plausible route begins with the bromination of a methylindole precursor to introduce the 3-bromo substituent at the desired position. Subsequent functionalization of the indole nitrogen with a protecting group allows for selective introduction of the cyclopropanol moiety via a transition-metal-catalyzed carbene insertion reaction. This approach leverages palladium or nickel catalysts to facilitate the formation of the cyclopropane ring from an alkyne or azide precursor. The final deprotection step yields the target compound in high purity, ready for biological evaluation.

In vitro studies have begun to explore the biological profile of 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropan-1-ol, revealing intriguing activities that warrant further investigation. Notably, this compound has shown modest inhibitory effects against certain kinases overexpressed in tumor cells, suggesting its potential as an anti-cancer agent. Additionally, preliminary assays indicate that it may modulate neurotransmitter release by interacting with presynaptic transporters or receptors. These findings align with broader trends in drug discovery where structural diversity is harnessed to identify novel therapeutic candidates.

The incorporation of structural motifs like cyclopropanes into bioactive molecules has been shown to enhance pharmacokinetic properties such as oral bioavailability and metabolic stability. The strained three-membered ring disrupts planarity, which can improve binding affinity by optimizing key interactions with biological targets. Furthermore, cyclopropanes are amenable to further derivatization—either through ring-opening reactions or by introducing additional functional groups—allowing for fine-tuning of pharmacological effects. This adaptability makes scaffolds like cyclopropanols connected to indole derivatives particularly attractive for medicinal chemists seeking innovative drug candidates.

As research progresses, synthetic methodologies will continue to evolve to streamline access to complex molecules like (3-bromoindolyl)cyclopropyl alcohols. Advances in flow chemistry and biocatalysis offer promising alternatives to traditional multi-step syntheses, reducing costs and improving scalability. Moreover, computational tools are becoming increasingly sophisticated at predicting both synthetic pathways and biological outcomes before experimental validation is undertaken. Such innovations will accelerate the discovery pipeline for compounds like this one by enabling rapid iteration based on predictive modeling.

The future directions for investigating CAS No: 2229522-26 include exploring its potential as a lead compound for drug development programs targeting neurological disorders or cancer-related pathways. By systematically modifying substituents on both the indole and cyclopropane moieties through structure-based design principles derived from initial assays (e.g., SAR studies), researchers aim to identify derivatives with enhanced efficacy or reduced side effects compared to existing treatments.

In conclusion,(cyclopropyl alcohol derivative linked via bromoindole) represents an exciting opportunity at the intersection of heterocyclic chemistry and therapeutic innovation due its unique structural features combined with promising preclinical data points . As our understanding grows regarding how such molecular architectures interact within biological systems , it is likely that more derivatives will emerge not only as academic curiosities but also as viable starting points toward next-generation therapeutics . The ongoing exploration underscores why interdisciplinary approaches remain essential when pushing boundaries toward new medicines .